molecular formula C10H11ClN2O4 B1321583 Diethyl 2-chloropyrimidine-4,5-dicarboxylate CAS No. 90794-84-6

Diethyl 2-chloropyrimidine-4,5-dicarboxylate

Cat. No. B1321583
CAS RN: 90794-84-6
M. Wt: 258.66 g/mol
InChI Key: VHQAZEHEYSOONS-UHFFFAOYSA-N
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Description

Diethyl 2-chloropyrimidine-4,5-dicarboxylate (DCPD) is an organic compound belonging to the pyrimidine family of compounds. It is a colorless liquid with a sweet, pungent odor, and is soluble in water and a variety of organic solvents. DCPD is used in a variety of scientific and industrial applications, including as a reagent in organic synthesis and as a catalyst in polymerization reactions. It is also used as a corrosion inhibitor in metalworking and as a plasticizer in polyvinyl chloride (PVC) products.

Scientific Research Applications

Synthesis of Anti-inflammatory Agents

Diethyl 2-chloropyrimidine-4,5-dicarboxylate: serves as a precursor in the synthesis of pyrimidine derivatives, which are known for their anti-inflammatory properties . These compounds can inhibit key inflammatory mediators like prostaglandin E2 and tumor necrosis factor-α, offering potential pathways for developing new anti-inflammatory drugs.

properties

IUPAC Name

diethyl 2-chloropyrimidine-4,5-dicarboxylate
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C10H11ClN2O4/c1-3-16-8(14)6-5-12-10(11)13-7(6)9(15)17-4-2/h5H,3-4H2,1-2H3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

VHQAZEHEYSOONS-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCOC(=O)C1=CN=C(N=C1C(=O)OCC)Cl
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C10H11ClN2O4
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID30611441
Record name Diethyl 2-chloropyrimidine-4,5-dicarboxylate
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID30611441
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

258.66 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

Diethyl 2-chloropyrimidine-4,5-dicarboxylate

CAS RN

90794-84-6
Record name Diethyl 2-chloropyrimidine-4,5-dicarboxylate
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID30611441
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Synthesis routes and methods I

Procedure details

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Synthesis routes and methods II

Procedure details

The title compound was prepared as described in Example 7, but employing a solution of diethyl 2-hydroxypyrimidine-4,5-dicarboxylate (1.0 g, 4.2 mmol) and POCl3 (7.7 g, 50 mmol) resulting in a 30% yield (0.32 g); 1HNMR (CDCl3) δ 9.09 (d, 1H), 4.35 (m, 4H), 1.30 (m, 6H).
Quantity
1 g
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7.7 g
Type
reactant
Reaction Step Two
Yield
30%

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